1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide
1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide
Brand Name:
Vulcanchem
CAS No.:
312905-15-0
VCID:
VC21119165
InChI:
InChI=1S/C20H15F2N2.BrH/c21-20(22)17-13-5-1-3-7-15(13)19(24-11-9-23-10-12-24)16-8-4-2-6-14(16)18(17)20;/h1-12,17-19H;1H/q+1;/p-1/t17-,18+,19?;
SMILES:
C1=CC=C2C(C3=CC=CC=C3C4C(C2=C1)C4(F)F)[N+]5=CC=NC=C5.[Br-]
Molecular Formula:
C20H15BrF2N2
Molecular Weight:
401.2 g/mol
1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide
CAS No.: 312905-15-0
Cat. No.: VC21119165
Molecular Formula: C20H15BrF2N2
Molecular Weight: 401.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 312905-15-0 |
|---|---|
| Molecular Formula | C20H15BrF2N2 |
| Molecular Weight | 401.2 g/mol |
| IUPAC Name | 1-[(2S,4R)-3,3-difluoro-11-tetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaenyl]pyrazin-1-ium;bromide |
| Standard InChI | InChI=1S/C20H15F2N2.BrH/c21-20(22)17-13-5-1-3-7-15(13)19(24-11-9-23-10-12-24)16-8-4-2-6-14(16)18(17)20;/h1-12,17-19H;1H/q+1;/p-1/t17-,18+,19?; |
| Standard InChI Key | UGZHNXNWQHBBPO-FMJRHHGGSA-M |
| Isomeric SMILES | C1=CC=C2C(C3=CC=CC=C3[C@@H]4[C@H](C2=C1)C4(F)F)[N+]5=CC=NC=C5.[Br-] |
| SMILES | C1=CC=C2C(C3=CC=CC=C3C4C(C2=C1)C4(F)F)[N+]5=CC=NC=C5.[Br-] |
| Canonical SMILES | C1=CC=C2C(C3=CC=CC=C3C4C(C2=C1)C4(F)F)[N+]5=CC=NC=C5.[Br-] |
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